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Compound of Interest

Compound Name: 4-Amino-3-bromoisoquinoline

Cat. No.: B112583

4-Amino-3-bromoisoquinoline: A Technical
Guide

CAS Number: 40073-37-8

This technical guide provides a comprehensive overview of 4-Amino-3-bromoisoquinoline, a
heterocyclic aromatic compound of interest to researchers and professionals in drug
development and chemical synthesis. This document details its chemical properties, outlines a
potential synthetic pathway, and discusses its prospective biological significance based on
related compounds.

Chemical and Physical Properties

4-Amino-3-bromoisoquinoline, with the molecular formula CoH7BrN2, possesses a molecular
weight of 223.07 g/mol .[1][2] While extensive experimental data is not readily available in the
public domain, a combination of data from chemical suppliers and computational predictions
provides insight into its characteristics.
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Property Value Source
CAS Number 40073-37-8 [1][2]
Molecular Formula CoH7BrN2 [1]12]
Molecular Weight 223.07 g/mol [11[2]
Bailing Point 397.8°C at 760 mmHg 3]
(Predicted)
Density 1.649 g/cm3 (Predicted) [3]
Flash Point 194.4°C (Predicted) [3]
Refractive Index 1.732 (Predicted) [3]
Storage Temperature 2-8°C [4]
XLogP3-AA 2.4 [1]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor
C:;untg p 2 ]
Topological Polar Surface Area  38.9 A2 [1]
Synthesis

A detailed, experimentally validated protocol for the synthesis of 4-Amino-3-
bromoisoquinoline is not explicitly available in the reviewed literature. However, a plausible
synthetic route can be devised based on established reactions for analogous isoquinoline
derivatives. A potential two-step synthesis could involve the bromination of 4-
aminoisoquinoline.

Proposed Synthetic Pathway
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Proposed Synthetic Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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